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Compound of Interest

Hexaethylene glycol dimethyl
Compound Name:
ether

Cat. No.: B085791

Hexaethylene Glycol Dimethyl Ether: A Technical
Guide for Reaction Planning

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physicochemical
properties of Hexaethylene Glycol Dimethyl Ether (HEDM), also known as hexaglyme. The
information contained herein is essential for meticulous reaction planning, safety assessment,
and process optimization in research and development settings.

Chemical Identity and General Properties

Hexaethylene glycol dimethyl ether is a high-boiling, polar aprotic solvent.[1] Its structure
consists of a six-unit ethylene glycol chain capped with methyl groups at both ends. This
structure imparts unigue solvency characteristics, making it suitable for a variety of chemical
transformations.

Table 1: General and Calculated Physical Properties of Hexaethylene Glycol Dimethyl Ether
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Property

Value

Source

Chemical Name

2,5,8,11,14,17,20-

Heptaoxaheneicosane

[2](3]

Synonyms Hexaglyme, HEDM

CAS Number 1072-40-8 [2][3]
Molecular Formula C14H3007 [2][3]
Molecular Weight 310.38 g/mol [2][3]
Physical Form Liquid

Boiling Point 359.0 £ 37.0 °C (Predicted)
Melting Point Not available
Density 1.020 + 0.06 g/cm? (Predicted)

LogP (Octanol/Water) 0.362 (Calculated)

Water Solubility LoglOWS: 0.71 (Calculated)

Spectroscopic Data

While a dedicated experimental infrared spectrum for Hexaethylene Glycol Dimethyl Ether is
not readily available in public databases, the expected spectral features can be inferred from its
structure and comparison with related compounds like hexaethylene glycol. The key
differentiating feature would be the absence of a broad O-H stretching band (typically around
3300 cm~1) and the prominent C-O-C stretching vibrations.

A mass spectrum of Hexaethylene Glycol Dimethyl Ether is available from the NIST
WebBook, providing valuable information for its identification.[4]

Physicochemical Properties for Reaction Planning

The following tables summarize key physicochemical properties of HEDM relevant to its use as
a solvent and reaction medium. Where experimental data for HEDM is unavailable, trends from
shorter glyme analogues are discussed.
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Table 2: Thermodynamic Properties of Hexaethylene Glycol Dimethyl Ether (Calculated)

Property Value Unit Source

Enthalpy of Formation

-1257.83 kJ/mol Joback Method
(Ideal Gas, AfH°gas)
Gibbs Free Energy of

] -668.00 kJ/mol Joback Method

Formation (AfG°®)
Enthalpy of Fusion

40.33 kJ/mol Joback Method
(AfusH®)
Enthalpy of

63.63 kJ/mol Joback Method

Vaporization (AvapH®)

Note: The thermodynamic data presented above are calculated values and should be used as
estimates for reaction modeling.

Density and Viscosity

Experimental data for the density and viscosity of HEDM as a function of temperature are not
readily available. However, studies on shorter glymes, such as diethylene glycol dimethyl ether
(diglyme) and tetraethylene glycol dimethyl ether (tetraglyme), show a decrease in both density
and viscosity with increasing temperature.[5][6] It is expected that HEDM follows a similar
trend. The higher molecular weight of HEDM suggests it will have a higher density and
viscosity compared to its shorter-chain counterparts at the same temperature.

Table 3: Dynamic Viscosity of Hexaethylene Glycol Dimethyl Ether (Calculated)
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Temperature (K) Dynamic Viscosity (Pa-s) Source

403.15 0.0003967 Joback Method
448.74 0.0002122 Joback Method
494.32 0.0001274 Joback Method
539.90 0.0000833 Joback Method
585.49 0.0000583 Joback Method
631.08 0.0000429 Joback Method
676.66 0.0000329 Joback Method

Note: The viscosity data are calculated and should be experimentally verified for precise
reaction engineering.

Solubility

Hexaethylene glycol dimethyl ether is miscible with water and a range of organic solvents.
Its polyether structure provides sites for hydrogen bonding with protic solvents, while the
hydrocarbon backbone allows for miscibility with nonpolar substances. This versatile solubility
makes it an excellent coupling agent for biphasic reaction systems.

Reactivity and Stability

Glymes, including HEDM, are generally considered to be chemically inert and stable solvents,
making them suitable for reactions involving strong bases and nucleophiles.[7] They are
resistant to hydrolysis and do not readily react with acids or bases under typical reaction
conditions.

A critical aspect of handling and storing ethers is the potential for peroxide formation upon
exposure to air and light. These peroxides can be explosive, especially when concentrated.
Therefore, it is imperative to test for the presence of peroxides before heating or distilling
HEDM.

Safety and Toxicology
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Detailed toxicological data specifically for Hexaethylene Glycol Dimethyl Ether are limited.
However, information on the broader class of polyethylene glycols (PEGs) and their ethers
suggests a low potential for acute toxicity, dermal irritation, and sensitization on healthy skin.[8]
Higher molecular weight PEGs and their derivatives generally exhibit low toxicity.[8][9]

It is important to note that some shorter-chain glymes have been associated with reproductive
and developmental toxicity in animal studies.[10] While the risk is generally lower for higher
molecular weight glymes, appropriate personal protective equipment (PPE), including gloves
and safety glasses, should always be worn when handling HEDM. Work should be conducted
in a well-ventilated area or a fume hood.

Experimental Protocols

The following are generalized experimental protocols for determining key physicochemical
properties, based on OECD Guidelines for the Testing of Chemicals.[4][6][11] These should be
adapted and validated for Hexaethylene Glycol Dimethyl Ether.

Determination of Density
o Method: Oscillating U-tube densitometer (OECD Guideline 109).

e Procedure:

o Calibrate the instrument with two certified reference standards (e.g., dry air and ultrapure
water) at the desired temperature.

o Inject the HEDM sample into the measuring cell, ensuring no air bubbles are present.
o Allow the temperature of the sample to equilibrate.

o Record the oscillation period and calculate the density based on the instrument's
calibration constants.

o Repeat the measurement at various temperatures to establish the temperature-density
relationship.

Determination of Viscosity
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o Method: Capillary viscometer or a rotational viscometer (OECD Guideline 114).
e Procedure (Capillary Viscometer):
o Select a viscometer of the appropriate size for the expected viscosity of HEDM.
o Introduce a known volume of the sample into the viscometer.
o Place the viscometer in a constant temperature bath until thermal equilibrium is reached.
o Measure the time it takes for the liquid to flow between two marked points.
o Calculate the kinematic viscosity using the viscometer constant.

o Determine the dynamic viscosity by multiplying the kinematic viscosity by the density of
the sample at the same temperature.

Peroxide Test

o Method: Qualitative test using potassium iodide.
e Procedure:

o To 1 mL of HEDM in a test tube, add 1 mL of a freshly prepared 10% potassium iodide
solution in glacial acetic acid.

o Shake the mixture and observe any color change.

o Avyellow to brown color indicates the presence of peroxides. The intensity of the color is
proportional to the peroxide concentration.

o Alternatively, commercial peroxide test strips can be used for a semi-quantitative
measurement.

Logical Workflow for Utilizing HEDM in Reaction
Planning
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The following diagram illustrates a logical workflow for incorporating Hexaethylene Glycol
Dimethyl Ether into a chemical reaction plan, from initial consideration to post-reaction
workup.
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Caption: Workflow for HEDM in Reaction Planning.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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